Cas no 898756-29-1 (4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone)

• Product Name: 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone
• CAS No: 898756-29-1
• Molecular Formula: C₂₀H₂₄O₃
• Molecular Weight: 312.40276
• MDL: MFCD03844323
• CID: 1946483
• PubChem ID: 24727932

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone Properties

Names and Identifiers

• 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-naphthalen-1-ylbutan-1-one
• 4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-1'-BUTYRONAPHTHONE
• CTK5G4038
• AG-H-63872
• KB-187214
• MFCD03844323
• 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(naphthalen-1-yl)butan-1-one
• 898756-29-1
• AKOS016023572
• DTXSID60646029

• MDL： MFCD03844323
• InChIKey： AWMBYCKPMJGYHI-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H24O3/c1-20(2)13-22-19(23-14-20)12-6-11-18(21)17-10-5-8-15-7-3-4-9-16(15)17/h3-5,7-10,19H,6,11-14H2,1-2H3
• SMILES： CC1(C)COC(CCCC(=O)C2=CC=CC3=CC=CC=C32)OC1

Computed Properties

• Exact Mass: 312.17300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 312.17254462Da
• Heavy Atom Count: 23
• Complexity: 394
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 4.59190
• PSA: 35.53000
• Refractive Index: 1.547
• Boiling Point: 450.7°C at 760 mmHg
• Flash Point: 218.3°C
• Density: 1.073

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone Security Information

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones